3-Methyl-6-(1-methylbutyl)phenol
Overview
Description
3-Methyl-6-(1-methylbutyl)phenol is a bioactive chemical.
Scientific Research Applications
Organic and Pharmaceutical Intermediate
3-Methyl-6-(1-methylbutyl)phenol is recognized as an important organic chemical and pharmaceutical intermediate. It finds extensive use in various industries like pesticides, medicine, printing, and dyeing. One of its applications includes serving as a starting material for creating herbicides such as phenmedipham and sterilizing agents like mepronil. It's also utilized in producing functional dyes and dye intermediates, contributing significantly to the global annual yield of these products. The compound is involved in various synthesis processes, including wastewater-free methods which are crucial for sustainable manufacturing practices (Mao et al., 2020).
Catalysis in Chemical Reactions
In the field of catalysis, 3-Methyl-6-(1-methylbutyl)phenol plays a role in the methylation of phenol with methanol. This process is significant for producing various chemical compounds, including o-cresol and 2,6-xylenol, which have broad applications. The compound's role in these reactions highlights its importance in facilitating chemical transformations that are essential in industrial chemistry (Mathew et al., 2002).
Environmental Applications
In environmental applications, this compound is involved in the removal of phenolic compounds from aqueous solutions. This is particularly important in treating and purifying water to remove contaminants. The use of Ionic Liquid Mixed Carriers (ILMC) containing 3-Methyl-6-(1-methylbutyl)phenol in emulsion liquid membranes demonstrates the compound's versatility and importance in environmental remediation and water treatment processes (Balasubramanian & Venkatesan, 2012).
properties
CAS RN |
14705-04-5 |
|---|---|
Product Name |
3-Methyl-6-(1-methylbutyl)phenol |
Molecular Formula |
C12H18O |
Molecular Weight |
178.27 g/mol |
IUPAC Name |
5-methyl-2-pentan-2-ylphenol |
InChI |
InChI=1S/C12H18O/c1-4-5-10(3)11-7-6-9(2)8-12(11)13/h6-8,10,13H,4-5H2,1-3H3 |
InChI Key |
UVSROVHTIGCYBD-UHFFFAOYSA-N |
SMILES |
CCCC(C)C1=C(C=C(C=C1)C)O |
Canonical SMILES |
CCCC(C)C1=C(C=C(C=C1)C)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
3-Methyl-6-(1-methylbutyl)phenol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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